Methyl 4-((3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)sulfonyl)benzoate

• IUPAC Name: methyl 4-[3-(4-chlorophenyl)sulfonylpyrrolidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C18H18ClNO6S2/c1-26-18(21)13-2-6-16(7-3-13)28(24,25)20-11-10-17(12-20)27(22,23)15-8-4-14(19)5-9-15/h2-9,17H,10-12H2,1H3
• InChI Key: LBZZHPGFUPJJKD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H18ClNO6S2
• Molecular Weight: 443.9 g/mol
• CAS No.: 1448069-95-1

Description

Methyl 4-((3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)sulfonyl)benzoate is a useful research compound. Its molecular formula is C18H18ClNO6S2 and its molecular weight is 443.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Development

Methyl 4-((3-((4-chlorophenyl)sulfonyl)pyrrolidin-1-yl)sulfonyl)benzoate serves as a precursor or intermediary in the synthesis of various compounds and materials with unique properties. For instance, its derivative structures are essential in synthesizing high-refractive-index polymers and polyimides, which are transparent and possess good thermal stability, making them suitable for optical applications and electronics. The ortho-substituted sulfonyl-bridged diacid monomer, containing chlorine side groups derived from similar compounds, facilitates the production of organic-soluble polyamides. These polyamides exhibit excellent solubility in polar aprotic solvents and even in less polar solvents like tetrahydrofuran and acetone. They are characterized by good thermal stability, with glass transition temperatures between 172 and 235 °C and 10% weight loss temperatures exceeding 401 °C in nitrogen, presenting a potential for use in high-temperature applications and as materials with high optical transparency and low birefringence (Kiani et al., 2013).

Chemical Synthesis and Organic Chemistry

The compound's involvement in the chemical synthesis of various heterocycles and its role in facilitating novel organic reactions is noteworthy. For example, its structural framework enables the formation of pyrrolidines and related heterocycles through cyclizations of amino alcohols with vinyl sulfones, demonstrating a methodological approach to generating complex organic structures. This process is accompanied by stereospecific rearrangements, providing a convenient route to substituted pyrrolidines and opening avenues for synthesizing indolizidine and quinolizidine derivatives. Such methodologies highlight its utility in organic synthesis, offering routes to complex structures from simpler starting materials (Back, Parvez, & Zhai, 2003).